Cas no 2001275-35-8 ((1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol)

• Product Name: (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol
• CAS No: 2001275-35-8
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 4772264
• PubChem ID: 121203101
• Update Time: 2025-10-05

(1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(5-aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol
• [1-(5-aminopyridin-2-yl)-4-methylpiperidin-4-yl]methanol
• F1907-6963
• AKOS026711330
• 2001275-35-8
• starbld0022144
• (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol

• Inchi： 1S/C12H19N3O/c1-12(9-16)4-6-15(7-5-12)11-3-2-10(13)8-14-11/h2-3,8,16H,4-7,9,13H2,1H3
• InChI Key： DRIMFYPAQDGNQK-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(C2C=CC(=CN=2)N)CC1

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.4

Additional information on (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol

Recent Advances in the Study of (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol (CAS: 2001275-35-8)

The compound (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol, with the CAS number 2001275-35-8, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol exhibits notable activity in modulating specific biological targets. Preliminary findings suggest its potential as an inhibitor of certain enzymes or receptors implicated in disease pathways. For instance, recent in vitro and in vivo studies have demonstrated its efficacy in targeting inflammatory and neurodegenerative processes, highlighting its versatility as a therapeutic agent.

Furthermore, the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability for clinical development. These studies have provided valuable insights into its bioavailability and potential side effects, which are crucial for optimizing its therapeutic use.

In conclusion, (1-(5-Aminopyridin-2-yl)-4-methylpiperidin-4-yl)methanol represents a promising candidate for further research and development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel treatments. Continued investigation into its properties and applications is expected to yield significant advancements in the field of medicinal chemistry.